Cas no 854357-46-3 (5-(diethylsulfamoyl)-2-(4-methylpiperidin-1-yl)benzoic acid)

• Product Name: 5-(diethylsulfamoyl)-2-(4-methylpiperidin-1-yl)benzoic acid
• CAS No: 854357-46-3
• MF: C₁₇H₂₆N₂O₄S
• MW: 354.464343547821
• CID: 3108302
• PubChem ID: 4962503
• Update Time: 2025-06-13

5-(diethylsulfamoyl)-2-(4-methylpiperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(diethylamino)sulfonyl]-2-(4-methylpiperidin-1-yl)benzoic acid
• 5-(diethylsulfamoyl)-2-(4-methylpiperidin-1-yl)benzoic acid
• SR-01000069996-1
• CS-0233703
• 5-(diethylsulfamoyl)-2-(4-methylpiperidin-1-yl)benzoicacid
• DTXSID001168794
• 5-[(Diethylamino)sulfonyl]-2-(4-methyl-1-piperidinyl)benzoic acid
• 854357-46-3
• G36554
• AKOS034533917
• SR-01000069996
• EN300-13550
• Z71177655

• Inchi： 1S/C17H26N2O4S/c1-4-19(5-2)24(22,23)14-6-7-16(15(12-14)17(20)21)18-10-8-13(3)9-11-18/h6-7,12-13H,4-5,8-11H2,1-3H3,(H,20,21)
• InChI Key： ONVBYGSYSFIRRP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)N1CCC(C)CC1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 354.16132849Da
• Monoisotopic Mass: 354.16132849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 86.3Ų

Additional information on 5-(diethylsulfamoyl)-2-(4-methylpiperidin-1-yl)benzoic acid

Comprehensive Overview of 5-(diethylsulfamoyl)-2-(4-methylpiperidin-1-yl)benzoic acid (CAS No. 854357-46-3)

5-(Diethylsulfamoyl)-2-(4-methylpiperidin-1-yl)benzoic acid (CAS No. 854357-46-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of both diethylsulfamoyl and 4-methylpiperidin-1-yl moieties in its structure makes it a promising candidate for drug development, particularly in targeting specific enzyme pathways.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in how 5-(diethylsulfamoyl)-2-(4-methylpiperidin-1-yl)benzoic acid interacts with biological systems. Its benzoic acid core, combined with the sulfamoyl and piperidine groups, suggests potential utility in modulating protein-protein interactions or enzyme inhibition. This aligns with current trends in precision medicine and targeted therapy, where compounds with specific functional groups are designed to interact with high selectivity.

The synthesis of CAS No. 854357-46-3 involves multi-step organic reactions, often starting with the functionalization of benzoic acid derivatives. Key steps include the introduction of the diethylsulfamoyl group and the subsequent coupling with 4-methylpiperidine. These synthetic routes are optimized for yield and purity, ensuring the compound meets the stringent requirements for research and development. The growing interest in high-throughput screening and fragment-based drug design has further highlighted the importance of such structurally complex molecules.

From a pharmacological perspective, 5-(diethylsulfamoyl)-2-(4-methylpiperidin-1-yl)benzoic acid is being explored for its potential role in neurodegenerative diseases and metabolic disorders. Its ability to cross the blood-brain barrier due to the lipophilic nature of the piperidine moiety makes it a candidate for central nervous system (CNS) targets. Additionally, the sulfonamide group is known for its versatility in binding to various biological targets, which is why this compound is also being investigated in cancer research and inflammatory conditions.

Environmental and safety considerations are also critical when working with CAS No. 854357-46-3. While it is not classified as a hazardous substance, proper handling protocols are essential to ensure researcher safety. The compound's stability under various conditions, such as pH and temperature, is a subject of ongoing study, particularly for its formulation in potential therapeutic applications. This aligns with the broader industry focus on green chemistry and sustainable synthesis methods.

In summary, 5-(diethylsulfamoyl)-2-(4-methylpiperidin-1-yl)benzoic acid (CAS No. 854357-46-3) represents a fascinating area of research at the intersection of medicinal chemistry and drug discovery. Its structural complexity and functional group diversity make it a valuable tool for scientists exploring new therapeutic avenues. As the field continues to evolve, this compound is likely to play a pivotal role in advancing our understanding of molecular interactions and disease mechanisms.